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Navigating IACUC Reviews: A Guide for
Researchers
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

addressing comments and concerns from the Institutional Animal Care and Use Committee

(IACUC). Our goal is to facilitate a smoother protocol review process, ensuring animal welfare

and research integrity.

Frequently Asked Questions (FAQs)
Understanding the IACUC Review Process
Q1: What is the overall process for IACUC protocol review?

A1: After a Principal Investigator (PI) submits a protocol, it typically undergoes a pre-review by

IACUC administrative staff and veterinarians.[1][2][3] This initial screening checks for

completeness and clarity.[4] Following the pre-review, the protocol is either sent for Full

Committee Review (FCR) at a convened meeting or undergoes Designated Member Review

(DMR).[5] The committee then votes to approve the protocol, require modifications to secure

approval, or withhold approval.[6] The PI is notified of the outcome and, if necessary, provided

with comments and stipulations that need to be addressed.[2][7][8]
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Q2: What is the difference between Full Committee Review (FCR) and Designated Member

Review (DMR)?

A2: Full Committee Review (FCR) involves a discussion and vote by a quorum of IACUC

members at a convened meeting. This is typically reserved for protocols involving significant

procedures or unrelieved pain or distress.[9] Designated Member Review (DMR) is a process

where one or more qualified IACUC members are designated by the chairperson to review the

protocol.[10] DMR cannot disapprove a protocol; it can only approve it, require modifications, or

refer it to the full committee for review.[10] Many minor amendments to approved protocols are

handled via DMR.[3]

Q3: How long does the IACUC review process typically take?

A3: The timeline for IACUC review can vary between institutions. Protocols should be

submitted well in advance of the desired start date, often at least six weeks before a scheduled

meeting to allow for sufficient review time.[2] The pre-review process itself can take one to two

weeks.[2] After the full committee meeting, PIs are typically notified of the outcome within a few

business days.[3]

Common Reviewer Concerns
Q4: What are the most common reasons for IACUC protocols to be delayed or not approved?

A4: Protocols are often delayed due to inconsistencies in the narrative, such as discrepancies

between the experimental design and the detailed procedures sections.[1] Other common

issues include insufficient justification for animal numbers, lack of consideration for alternatives

to painful procedures, and incomplete descriptions of procedures, including anesthesia and

analgesia.[4][11] Incomplete training records for personnel and missing information on

hazardous agents are also frequent problems.[4][12][13]

Q5: What kind of information is the IACUC looking for in the "lay summary" of the protocol?

A5: The lay summary, or project overview, should provide a simple and straightforward

description of the proposed animal studies.[4] It needs to be easily understood by all members

of the committee, including those without a scientific background, such as the non-affiliated

member.[4] This section should clearly explain the rationale and objectives of the study in non-

scientific language.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://resources.uta.edu/research/regulatory-services/animal-subjects/IACUC%20Protocol%20Review%20SOP%20v8%2008.09.23.pdf
https://olaw.nih.gov/resources/tutorial/iacuc.htm
https://olaw.nih.gov/resources/tutorial/iacuc.htm
https://www.orrchoward.com/SOP_-_IACUC_Protocol_Review_Process_.pdf
https://www.stcloudstate.edu/iacuc/review.aspx
https://www.stcloudstate.edu/iacuc/review.aspx
https://www.orrchoward.com/SOP_-_IACUC_Protocol_Review_Process_.pdf
https://research.uci.edu/animal-care-and-use/protocol-submission/protocol-preparation/
https://academic.oup.com/ilarjournal/article/60/1/50/5541554
https://www.buffalo.edu/research/research-services/compliance/iacuc/obtaining-approval-for-the-use-of-animals/protocol-review-criteria.html
https://academic.oup.com/ilarjournal/article/60/1/50/5541554
https://umaine.edu/research-compliance/animal-care/iacuc-faq/
https://www.unr.edu/iacuc/training-resources/writing-protocols
https://academic.oup.com/ilarjournal/article/60/1/50/5541554
https://academic.oup.com/ilarjournal/article/60/1/50/5541554
https://academic.oup.com/ilarjournal/article/60/1/50/5541554
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q6: How should I justify the number of animals I am requesting?

A6: The justification for animal numbers needs to be scientifically sound. This often involves a

power analysis or other statistical method to demonstrate that the proposed number is the

minimum required to obtain valid results. Simply stating that the number is based on previous

studies is often insufficient without further justification. The IACUC needs assurance that the

research is not unnecessarily duplicative of previous experiments.[11]

Crafting Effective Responses
Q7: How should I structure my response to IACUC reviewer comments?

A7: When you receive reviewer comments, it is crucial to address each point thoroughly and

respectfully. Many institutions have online systems that allow you to respond directly to each

comment.[7] If you disagree with a comment, you can provide a rebuttal with a clear and

concise justification for your position.[7] For changes made to the protocol, it's helpful to

indicate where the revisions can be found.

Q8: What should I do if a reviewer's comment is unclear?

A8: If you do not understand a reviewer's comment or concern, it is important to seek

clarification. You can typically contact the IACUC administrative office for assistance.[2]

Proactively communicating with the IACUC office and veterinarians during the protocol

development and revision process can help prevent misunderstandings and expedite approval.

[5][13]

Q9: Can I make changes to my protocol after it has been approved?

A9: Yes, but any significant changes to an approved protocol must be submitted as an

amendment and approved by the IACUC before implementation.[2][4] Significant changes can

include modifications to procedures, changes in animal numbers, or the addition of new

substances.[8][12] Minor changes may sometimes be handled administratively or through

veterinary verification and consultation, depending on institutional policy.
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This guide outlines the steps to take when your protocol is returned with a request for

modifications to secure approval.
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Step Action Key Considerations

1
Carefully Review All

Comments

Read through every comment

from the reviewers to fully

understand their concerns.

Pay attention to both major

and minor points.

2
Address Each Comment

Individually

Respond to each comment

separately. Clearly state how

you have addressed the

concern, whether by revising

the protocol or providing a

scientific justification.

3 Revise the Protocol Document

Make the necessary changes

to your protocol document.

Use track changes or

highlighting to make your

revisions easy for the

reviewers to identify.

4 Provide Clear Justifications

If you disagree with a

comment, provide a polite and

well-reasoned scientific

justification for your original

approach.[7]

5 Consult with a Veterinarian

For comments related to

animal welfare, anesthesia,

analgesia, or surgical

procedures, consulting with a

campus veterinarian is highly

recommended.[11][13]

6 Submit a Point-by-Point

Response

Create a separate document

that lists each reviewer

comment followed by your

response. This demonstrates
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that you have thoughtfully

considered all feedback.

7 Resubmit the Revised Protocol

Submit the revised protocol

and your response document

through the designated

institutional portal or to the

IACUC office.[7]

Experimental Protocols
Protocol: Literature Search for Alternatives to Painful
Procedures
A thorough literature search for alternatives is a critical component of the IACUC protocol and

is required to demonstrate that procedures have been designed to minimize pain and distress.

Methodology:

Define the Scope: Clearly identify the potentially painful or distressful procedures in your

proposed study.

Identify Relevant Keywords: Develop a comprehensive list of keywords related to your

animal model, the scientific objectives, and the specific procedures. Include terms related to

the "Three Rs": Replacement, Reduction, and Refinement.

Select Databases: Choose appropriate databases for your search. Recommended

databases include PubMed/MEDLINE, Scopus, and Web of Science. Specialized databases

such as the Animal Welfare Information Center (AWIC) and the UC Davis Center for Animal

Alternatives Information can also be valuable.

Conduct the Search: Perform systematic searches in your selected databases using your

defined keywords. Combine keywords using Boolean operators (AND, OR, NOT) to refine

your search.

Document the Search: Keep a detailed record of your search strategy for each database,

including the date of the search, the keywords used, and the number of results obtained.
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Analyze the Results: Review the search results to identify any relevant alternatives to your

proposed procedures.

Summarize the Findings: In your IACUC protocol, provide a narrative summary of your

search, including the databases searched, the dates of the searches, the keywords used,

and a statement on whether any alternatives were found. If alternatives were found but are

not being used, a scientific justification must be provided.
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Click to download full resolution via product page

Caption: Workflow of the IACUC protocol review process.
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Caption: Decision tree for responding to IACUC reviewer comments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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